N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-methoxyacetamide

• IUPAC Name: N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-methoxyacetamide
• InChI: InChI=1S/C14H17N5O3/c1-8-5-12(20)17-14(15-8)19-11(16-13(21)7-22-2)6-10(18-19)9-3-4-9/h5-6,9H,3-4,7H2,1-2H3,(H,16,21)(H,15,17,20)
• InChI Key: DEBSJFLUTZMVRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)COC
• Molecular Formula: C14H17N5O3
• Molecular Weight: 303.32 g/mol
• CAS No.: 1206996-30-6

Description

N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-methoxyacetamide is a useful research compound. Its molecular formula is C14H17N5O3 and its molecular weight is 303.322. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Applications

Research focusing on the design and synthesis of heterocyclic compounds related to N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-methoxyacetamide has highlighted potential anticancer applications. For instance, compounds synthesized through the attachment of different aryloxy groups to the pyrimidine ring have shown appreciable cancer cell growth inhibition against various cancer cell lines, such as HOP-92, NCI-H226, and MDA-MB-468, suggesting their potential as anticancer agents (Al-Sanea et al., 2020).

Antimicrobial Applications

The antimicrobial applications of compounds within this chemical class include significant antibacterial and antifungal activities. Studies have demonstrated the effectiveness of these compounds against various pathogens, showcasing their potential as novel antimicrobial agents. For example, new spiro[cyclopropane-1,4′-pyrazol-3-one] derivatives exhibited activity against Candida albicans with MIC ≤ 25 μg/mL, indicating strong antifungal properties (Maruoka et al., 2008).

Synthetic Chemistry Applications

The synthesis of complex heterocyclic compounds, such as pyrazolones, pyrimidines, and their derivatives, has broad applications in medicinal chemistry for the development of new therapeutic agents. Techniques including microwave-assisted synthesis, cyclocondensation, and nucleophilic substitution have been employed to create a variety of compounds exhibiting diverse biological activities. These synthetic methodologies enable the efficient production of compounds with potential therapeutic applications, such as anti-inflammatory, analgesic, and antipyretic agents, further highlighting the chemical versatility and utility of this compound class (Antre et al., 2011).